![molecular formula C16H14N4 B5696322 2,2'-dimethyl-3H,3'H-5,5'-bibenzimidazole](/img/structure/B5696322.png)
2,2'-dimethyl-3H,3'H-5,5'-bibenzimidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,2'-dimethyl-3H,3'H-5,5'-bibenzimidazole (DMBI) is a heterocyclic compound that has gained significant attention in scientific research due to its unique properties. DMBI is a derivative of benzimidazole and is known for its potential use in various fields such as medicine, material science, and environmental science.
Mechanism of Action
The mechanism of action of 2,2'-dimethyl-3H,3'H-5,5'-bibenzimidazole is not fully understood. However, studies have shown that this compound can interact with various biomolecules such as DNA, RNA, and proteins. This compound has been shown to inhibit the activity of topoisomerase, an enzyme that is essential for DNA replication and transcription. This compound has also been shown to inhibit the activity of RNA polymerase, an enzyme that is essential for RNA synthesis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can induce apoptosis in cancer cells and inhibit the replication of viral particles. In vivo studies have shown that this compound can improve cognitive function and reduce inflammation in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
2,2'-dimethyl-3H,3'H-5,5'-bibenzimidazole has several advantages for lab experiments such as its ease of synthesis, stability, and low toxicity. However, this compound also has some limitations such as its poor solubility in water and its tendency to form aggregates in solution.
Future Directions
There are several future directions for the research on 2,2'-dimethyl-3H,3'H-5,5'-bibenzimidazole. One direction is the development of novel this compound derivatives with improved solubility and bioavailability. Another direction is the investigation of the potential use of this compound in the treatment of other diseases such as diabetes and cardiovascular diseases. Additionally, the use of this compound as a fluorescent probe for the detection of other analytes such as gases and biomolecules is also an interesting direction for future research.
Conclusion:
In conclusion, this compound is a heterocyclic compound that has shown promising results in various scientific research fields such as medicine, material science, and environmental science. The synthesis method of this compound is relatively simple, and it has several advantages for lab experiments. This compound has been shown to have various biochemical and physiological effects, and there are several future directions for research on this compound.
Synthesis Methods
2,2'-dimethyl-3H,3'H-5,5'-bibenzimidazole can be synthesized through various methods such as the reaction of o-phenylenediamine with methyl isobutyrate, the reaction of 2-methylbenzimidazole with formaldehyde, and the reaction of o-phenylenediamine with methyl isocyanate. However, the most commonly used method for synthesizing this compound is the reaction of o-phenylenediamine with methyl isobutyrate in the presence of a catalyst such as sulfuric acid.
Scientific Research Applications
2,2'-dimethyl-3H,3'H-5,5'-bibenzimidazole has been extensively studied for its potential use in various fields such as medicine, material science, and environmental science. In medicine, this compound has shown promising results in the treatment of cancer, viral infections, and neurodegenerative diseases. In material science, this compound has been used as a building block for the synthesis of novel materials such as metal-organic frameworks and covalent organic frameworks. In environmental science, this compound has been used as a fluorescent probe for the detection of heavy metal ions in water.
properties
IUPAC Name |
2-methyl-6-(2-methyl-3H-benzimidazol-5-yl)-1H-benzimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N4/c1-9-17-13-5-3-11(7-15(13)19-9)12-4-6-14-16(8-12)20-10(2)18-14/h3-8H,1-2H3,(H,17,19)(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLFKSDSHYQVWNH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(N1)C=C(C=C2)C3=CC4=C(C=C3)N=C(N4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.